Cas no 808112-50-7 (L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-arginyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-)

• Product name: L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-arginyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
• CAS No: 808112-50-7
• MF: C₉₄H₁₃₇N₂₉O₂₆S
• MW: 2121.33729815483
• CID: 1803891

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-arginyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-arginyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
• L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-arginyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-
• L-Methioninamide, N-[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-arginyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-

• Inchi： 1S/C94H137N29O26S/c1-51(2)36-65(88(144)112-62(82(99)138)25-35-150-6)115-89(145)68(39-58-42-102-50-108-58)110-75(129)44-107-92(148)81(52(3)4)118-83(139)53(5)109-87(143)67(38-56-41-104-61-11-8-7-10-60(56)61)117-86(142)64(21-23-71(96)125)113-90(146)69(40-73(98)127)111-74(128)43-106-84(140)66(37-54-13-19-59(124)20-14-54)116-85(141)63(12-9-26-103-94(100)101)114-91(147)70(22-24-72(97)126)123(93(149)55-15-17-57(95)18-16-55)77(131)45-105-76(130)46-119-27-29-120(47-78(132)133)31-33-122(49-80(136)137)34-32-121(30-28-119)48-79(134)135/h7-8,10-11,13-20,41-42,50-53,62-70,81,104,124H,9,12,21-40,43-49,95H2,1-6H3,(H2,96,125)(H2,97,126)(H2,98,127)(H2,99,138)(H,102,108)(H,105,130)(H,106,140)(H,107,148)(H,109,143)(H,110,129)(H,111,128)(H,112,144)(H,113,146)(H,114,147)(H,115,145)(H,116,141)(H,117,142)(H,118,139)(H,132,133)(H,134,135)(H,136,137)(H4,100,101,103)/t53-,62-,63-,64-,65-,66-,67-,68-,69-,70-,81-/m0/s1
• InChI Key： FFOPDELBSPLKCN-FSXDWIACSA-N
• SMILES： C(N)(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(N)=O)NC(=O)CNC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCC(N)=O)N(C(=O)CNC(CN1CCN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1)=O)C(=O)C1=CC=C(N)C=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)